Cas no 108-56-5 (Diethyl 2-oxobutanedioate)

Diethyl 2-oxobutanedioate structure
Diethyl 2-oxobutanedioate structure
Product Name:Diethyl 2-oxobutanedioate
CAS No:108-56-5
MF:C8H12O5
MW:188.177883148193
MDL:MFCD00511083
CID:35507
PubChem ID:87574086
Update Time:2025-04-18

Diethyl 2-oxobutanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-oxobutanedioate
    • ethyl ethoxalylacetate
    • Oxalacetic acid diethyl ester
    • Diethyl Oxalacetate
    • C8H11NaO5
    • Diethyl 2-?oxosuccinate
    • Diethyl 2-hydroxybut-2-enedioate
    • Diethyl 2-oxobutanedioate, sodium salt
    • Diethyl oxalacetate sodium salt
    • Diethyl 2-oxosuccinate
    • Ethyl Oxalacetate
    • NSC 68476
    • Oxalacetic ester
    • OXALACETATEDIETHYL
    • Diethyl oxosuccinate
    • [p-Sulfophenyl] hydrazone
    • JDXYSCUOABNLIR-UHFFFAOYSA-N
    • Oxalacetc acd dethyl ester
    • 2-Oxo-succinic acid diethyl ester
    • 2-Oxobutanedioic acid 1,4-diethyl ester
    • EINECS 203-594-1
    • Q27251741
    • NSC68476
    • SY045304
    • 2-oxobutanedioic acid diethyl ester
    • NS00079239
    • J-523845
    • 108-56-5
    • AI3-11632
    • MFCD00511083
    • Butanedioic acid, oxo-, diethyl ester
    • DIETHYL OXALACETATE [MI]
    • oxalacetic diethyl ester
    • NSC-68476
    • UNII-15S56468G7
    • 63277-17-8
    • ETHYL OXALACETATE DIESTER
    • Oxalacetic acid, diethyl ester (8CI)
    • AKOS009130405
    • bmse000148
    • DTXSID60148351
    • Oxalacetic acid, diethyl ester
    • CS-W016821
    • O0073
    • 2-OXOBUTANEDIOIC ACID DIETHYL ESTER [MI]
    • EN300-28249
    • Diethyloxalacetate
    • MFCD00059229
    • Oxalacetic acid diethyl ester, 90%
    • Oxalessigester
    • 15S56468G7
    • SCHEMBL1680531
    • FT-0631606
    • 1,4-diethyl 2-oxobutanedioate
    • Butanedioic acid, oxo-, diethyl ester (9CI)
    • Diethyl oxaloacetate
    • Butanedioic acid, oxo, diethyl ester
    • Diethyl oxalacetic acid
    • DTXCID7070842
    • 2Oxobutanedioic acid 1,4diethyl ester
    • DB-012777
    • Butanedioic acid, oxo, diethyl ester (9CI)
    • 1,4-Diethyl 2-oxobutanedioic acid
    • Oxaloacetic ester
    • MDL： MFCD00511083
    • Inchi： 1S/C8H12O5/c1-3-12-7(10)5-6(9)8(11)13-4-2/h3-5H2,1-2H3
    • InChI Key： JDXYSCUOABNLIR-UHFFFAOYSA-N
    • SMILES： O(C(CC(C(=O)OCC)=O)=O)CC

Computed Properties

  • Exact Mass: 188.06800
  • Monoisotopic Mass: 188.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.8
  • Topological Polar Surface Area: 69.7A^2

Experimental Properties

  • Color/Form: Colorless liquid, acidic
  • Density: 1.130(lit.)
  • Melting Point: 41
  • Boiling Point: 87°C/1mmHg(lit.)
  • Flash Point: 254.2 °C at 760 mmHg
  • Refractive Index: nD16.6 1.45614
  • PSA: 72.83000
  • LogP: 0.55450
  • Merck: 3836
  • FEMA: 3273
  • Solubility: Insoluble in water, miscible with ethanol \ ether \ benzene, etc

Diethyl 2-oxobutanedioate Security Information

Diethyl 2-oxobutanedioate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Diethyl 2-oxobutanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
078743-1g
Diethyl 2-oxobutanedioate
 108-56-5 95%
1g
 ￡40.00 2022-03-01
Fluorochem
078743-5g
Diethyl 2-oxobutanedioate
 108-56-5 95%
5g
 ￡119.00 2022-03-01
Fluorochem
078743-25g
Diethyl 2-oxobutanedioate
 108-56-5 95%
25g
 ￡376.00 2022-03-01
TRC
D444676-500mg
Diethyl Oxalacetate
 108-56-5
500mg
 $69.00 2023-05-18
TRC
D444676-1g
Diethyl Oxalacetate
 108-56-5
1g
 $ 95.00 2022-06-05
TRC
D444676-5g
Diethyl Oxalacetate
 108-56-5
5g
 $540.00 2023-05-18
TRC
D444676-10g
Diethyl Oxalacetate
 108-56-5
10g
 $1022.00 2023-05-18
Apollo Scientific
OR941476-1g
Diethyl 2-oxobutanedioate
 108-56-5 95%
1g
 £40.00 2025-02-20
Apollo Scientific
OR941476-5g
Diethyl 2-oxobutanedioate
 108-56-5 95%
5g
 £119.00 2025-02-20
Apollo Scientific
OR941476-25g
Diethyl 2-oxobutanedioate
 108-56-5 95%
25g
 £376.00 2025-02-20

Diethyl 2-oxobutanedioate Related Literature

Related Categories

108-56-5 (Diethyl 2-oxobutanedioate) Related Products

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.